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An In-Depth Technical Guide to the Safety and Handling of 4-Iodotetrahydro-2H-Pyran

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodotetrahydro-2H-pyran, also known as 4-iodooxane, is a valuable intermediate in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Its

structure, featuring a tetrahydropyran ring, enhances reactivity, making it a key component in

the synthesis of complex organic molecules.[1] The iodine substituent facilitates various

chemical transformations, including nucleophilic substitutions, allowing for the introduction of

this functional group into a wide range of substrates.[1] This guide provides comprehensive

information on the safe handling, storage, and disposal of 4-iodotetrahydro-2H-pyran, along

with its physical, chemical, and toxicological properties, and a detailed experimental protocol

for its synthesis.

Hazard Identification and Classification
4-Iodotetrahydro-2H-pyran is classified as a hazardous chemical. It is crucial to understand

its potential risks to ensure safe handling in a laboratory setting.

GHS Hazard Statements:

H227: Combustible liquid.[2]
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H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][4]

Hazard Note: Irritant.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-iodotetrahydro-2H-pyran is

presented in the table below for easy reference.

Property Value Source

Molecular Formula C5H9IO [1][5][6]

Molecular Weight 212.03 g/mol [1][2]

Appearance Colorless to light yellow liquid [1][5]

CAS Number 25637-18-7 [1][3][5][6]

Density 1.777 g/cm³ [5]

Boiling Point 79 °C [5][6]

Flash Point 79.689 °C [5]

Refractive Index 1.546 [5]

Vapor Pressure 0.313 mmHg at 25 °C [5]

Toxicological Information
The toxicological effects of 4-iodotetrahydro-2H-pyran are primarily related to its irritant

properties.

Acute Toxicity: Harmful if swallowed.[2][3]
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Skin Corrosion/Irritation: Causes skin irritation.[2][3]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3]

Respiratory Irritation: May cause irritation to the respiratory tract.[2][3]

Ingestion: Ingestion may cause irritation to mucous membranes.[3]

Germ Cell Mutagenicity: No data available.[3]

Carcinogenicity: No specific data is available to indicate that this compound is a carcinogen.

[3]

Safety and Handling
Proper handling and storage procedures are essential to minimize the risks associated with 4-
iodotetrahydro-2H-pyran.

Personal Protective Equipment (PPE)
When handling this chemical, the following personal protective equipment should be worn:

Eye/Face Protection: Tight-sealing safety goggles or a face shield.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

A recommended filter type is for organic gases and vapors (Type A, Brown).[3]

Safe Handling Practices
Handle in a well-ventilated place.[7]

Avoid contact with skin and eyes.[7]

Wash face, hands, and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]
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Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Ensure that eyewash stations and safety showers are close to the workstation location.[3]

Storage
Store in a well-ventilated place.[3][7]

Keep the container tightly closed.[3][7]

Store locked up.[3][7]

Recommended storage temperature is between 0-8 °C.[1]

Store away from incompatible materials.[7]

Stability and Reactivity
Stability: Stable under normal conditions.[3]

Conditions to Avoid: Incompatible products, excess heat, and exposure to moist air or water.

[3]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Polymerization: Hazardous polymerization does not occur.[3]

Hazardous Reactions: None under normal processing.[3]

First-Aid Measures
In case of exposure to 4-iodotetrahydro-2H-pyran, follow these first-aid procedures:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a POISON CENTER or doctor if you feel unwell.[3]

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing.[3]
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Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth.[3] Do NOT induce vomiting.[8]

Experimental Protocol: Synthesis of 4-
Iodotetrahydro-2H-Pyran
The following is a general procedure for the synthesis of 4-iodotetrahydro-2H-pyran from

tetrahydro-2H-pyran-4-ol.[6]

Materials and Reagents
Tetrahydro-2H-pyran-4-ol

Imidazole

Triphenylphosphine

Iodine

Tetrahydrofuran (THF)

Ethyl acetate

Deionized water

Anhydrous sodium sulfate

Round bottom flask

Stirring apparatus

Silica gel for column chromatography

Procedure
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To a round bottom flask, add tetrahydro-2H-pyran-4-ol, imidazole, triphenylphosphine, and

tetrahydrofuran.

Cool the mixture to 0 °C.

Slowly add a solution of iodine in tetrahydrofuran dropwise with stirring.

After the addition is complete, allow the reaction mixture to gradually warm to room

temperature and continue stirring overnight.

Upon completion of the reaction, dilute the mixture with ethyl acetate and wash with

deionized water.

Back-extract the aqueous layer with ethyl acetate.

Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography using a silica gel column with an ethyl

acetate/heptane gradient to yield 4-iodotetrahydro-2H-pyran as a clarified light yellow oil.

[6]

Visualizations
Experimental Workflow for the Synthesis of 4-
Iodotetrahydro-2H-Pyran
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Synthesis of 4-Iodotetrahydro-2H-Pyran
1. Reactant Mixture

- Tetrahydro-2H-pyran-4-ol
- Imidazole

- Triphenylphosphine
- THF

2. Cooling to 0 °C

3. Dropwise addition of
Iodine in THF

4. Reaction at Room Temperature
(Overnight)

5. Work-up
- Dilute with Ethyl Acetate

- Wash with Water

6. Extraction
- Back-extract aqueous layer

with Ethyl Acetate

7. Drying and Concentration
- Combine organic layers

- Dry over Na2SO4
- Filter and Concentrate

8. Purification
- Column Chromatography

(Silica gel, Ethyl acetate/heptane)

Final Product:
4-Iodotetrahydro-2H-pyran

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-iodotetrahydro-2H-pyran.
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Hazard Mitigation and Response Logic

Hazard Mitigation and Response

Prevention
Exposure Event

First Aid Response

Engineering Controls
(Fume Hood)

Personal Protective Equipment
- Goggles
- Gloves

- Lab Coat

Safe Work Practices
- Avoid Inhalation/Contact

- Proper Storage
Inhalation

Move to Fresh Air

Skin Contact

Wash with Soap and Water

Eye Contact

Rinse with Water for 15 mins

Ingestion

Rinse Mouth, Seek Medical Attention

Click to download full resolution via product page

Caption: Logic for mitigating hazards and responding to exposure events.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[3]

Conclusion
4-Iodotetrahydro-2H-pyran is a versatile chemical intermediate with important applications in

research and development. Adherence to the safety, handling, and storage guidelines outlined

in this document is critical for minimizing risks and ensuring a safe laboratory environment.

Researchers should always consult the most up-to-date Safety Data Sheet before working with

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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